Cas no 19986-23-3 (Propyl-1,1-t2 alcohol(8CI))

• Product Name: Propyl-1,1-t2 alcohol(8CI)
• CAS No: 19986-23-3
• MF: C₃H₈O
• MW: 64.1112399101257
• CID: 123875
• PubChem ID: 102602042
• Update Time: 2025-04-18

Propyl-1,1-t2 alcohol(8CI) Chemical and Physical Properties

Names and Identifiers

• Propyl-1,1-t2 alcohol(8CI)
• PROPANOL-N, [1-3H]
• 19986-23-3
• Propanol-N,[1-3h]
• 1,1-Ditritiopropan-1-ol

• Inchi： 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i3T2
• InChI Key： BDERNNFJNOPAEC-WTJCDBBSSA-N
• SMILES： OC([3H])([3H])CC

Computed Properties

• Exact Mass: 64.074
• Monoisotopic Mass: 64.074
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 0.38870